Cas no 103620-94-6 (2(3H)-Thiophenone,4-ethyldihydro-4-methyl-)

• Product name: 2(3H)-Thiophenone,4-ethyldihydro-4-methyl-
• CAS No: 103620-94-6
• MF: C₇H₁₂OS
• MW: 160.23400
• CID: 171974
• PubChem ID: 128424

2(3H)-Thiophenone,4-ethyldihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiophenone,4-ethyldihydro-4-methyl-
• 4-ethyl-4-methylthiolan-2-one
• beta-ethyl, beta-methyl-thiobutyrolactone
• 4-ethyl-4-methyldihydrothiophen-2(3H)-one
• AC1L2TRL
• CHEBI:148647
• CHEMBL286803
• dihydro-4-ethyl-4-methyl-2(3H)-thiophenone
• β-Emtbl
• β-Ethyl-β-methyl-thiobutyrolactone
• β-ethyl-β-methyl-γ-thiobutyrolactone
• beta-Ethyl-beta-methyl-thiobutyrolactone
• beta-Emtbl
• 103620-94-6
• DTXSID70908529
• 2(3H)-Thiophenone, 4-ethyldihydro-4-methyl-

• Inchi： InChI=1S/C7H12OS/c1-3-7(2)4-6(8)9-5-7/h3-5H2,1-2H3
• InChI Key： DBJZKORTGULUOX-UHFFFAOYSA-N
• SMILES： CCC1(CSC(=O)C1)C

Computed Properties

• Exact Mass: 160.05600
• Monoisotopic Mass: 144.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.025
• Boiling Point: 220.4°Cat760mmHg
• Flash Point: 86°C
• Refractive Index: 1.49
• PSA: 51.60000
• LogP: 1.44510